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Compound of Interest

Compound Name:
N-(3-

Nitrophenyl)benzenesulfonamide

Cat. No.: B1606097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-
Nitrophenyl)benzenesulfonamide (CAS 80-37-5), a benzenesulfonamide derivative of

interest in medicinal chemistry and drug development. This document consolidates available

physicochemical data, safety information, and insights into its potential biological activities,

supported by experimental details where available.

Chemical and Physical Properties
N-(3-Nitrophenyl)benzenesulfonamide is a solid organic compound. While specific

experimental data for this compound is limited, data for the closely related compound, 3-

Nitrobenzenesulfonamide, provides valuable reference points.
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Property Value Reference

CAS Number 80-37-5 N/A

Molecular Formula C₁₂H₁₀N₂O₄S N/A

Molecular Weight 278.28 g/mol N/A

Melting Point 133-134 °C [1]

Boiling Point Not available

Solubility

Generally soluble in organic

solvents like alcohols and

acetone; low solubility in water.

[2] Specific quantitative data is

not readily available.

Synthesis and Experimental Protocols
The synthesis of N-(3-Nitrophenyl)benzenesulfonamide and its analogs typically involves the

reaction of a substituted benzenesulfonyl chloride with a corresponding aniline derivative.

General Synthesis Protocol for N-Aryl
Benzenesulfonamides:
A common synthetic route involves the reaction of benzenesulfonyl chloride with an appropriate

aniline in the presence of a base to neutralize the hydrochloric acid byproduct.

Example Protocol for a related compound, 4-Methyl-N-(3-nitrophenyl)benzenesulfonamide:

The synthesis of 4-Methyl-N-(3-nitrophenyl)benzenesulfonamide is achieved by reacting 4-

methylbenzenesulfonyl chloride with 3-nitroaniline.[3] This reaction is typically performed in the

presence of a base such as pyridine or triethylamine.[3] The mixture is stirred, often at room

temperature or with gentle heating, to drive the reaction to completion.[3]

Experimental Workflow for Synthesis:
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Caption: General workflow for the synthesis of N-aryl benzenesulfonamides.

Biological Activity and Potential Applications
Benzenesulfonamide derivatives are a well-established class of compounds with a broad

spectrum of biological activities. While specific studies on N-(3-
Nitrophenyl)benzenesulfonamide are not abundant, the activities of related compounds

suggest potential areas of investigation.

Antimicrobial Activity
The sulfonamide functional group is a key pharmacophore in a class of antibiotics known as

sulfa drugs. These compounds act as competitive inhibitors of the enzyme dihydropteroate

synthase (DHPS), which is crucial for folic acid synthesis in bacteria.[3] By blocking this

pathway, sulfonamides inhibit bacterial growth. The presence of the nitro group on the phenyl

ring of N-(3-Nitrophenyl)benzenesulfonamide may influence its antimicrobial potency and

spectrum.

Anticancer Potential
Several benzenesulfonamide derivatives have been investigated for their anticancer properties.

[4] Some have been shown to inhibit receptor tyrosine kinases (RTKs), which are often

overexpressed in cancer cells and play a critical role in cell proliferation and survival.[4] For

instance, certain benzenesulfonamide analogs have demonstrated inhibitory activity against

the TrkA receptor, a target in glioblastoma.[4]

Cardiovascular Effects
Studies on various benzenesulfonamide derivatives have indicated potential effects on the

cardiovascular system. Some analogs have been shown to decrease perfusion pressure and

coronary resistance in isolated heart models, possibly through interaction with calcium

channels.[5]
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Enzyme Inhibition
Beyond DHPS, the benzenesulfonamide scaffold is a known inhibitor of other enzymes, notably

carbonic anhydrases.[6] Carbonic anhydrase inhibitors have therapeutic applications as

diuretics, antiglaucoma agents, and in the treatment of epilepsy.[6]

Signaling Pathway Interactions
The precise signaling pathways modulated by N-(3-Nitrophenyl)benzenesulfonamide have

not been elucidated. However, based on the activities of related compounds, several pathways

could be of interest for future research.

Potential Signaling Pathway Involvement:
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Caption: Potential signaling pathways that may be modulated by benzenesulfonamide

derivatives.
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Safety and Handling
Detailed toxicological data for N-(3-Nitrophenyl)benzenesulfonamide is not available.

However, safety data for the related compound, 3-Nitrobenzenesulfonamide, indicates that it

may cause skin, eye, and respiratory irritation.[7] Standard laboratory safety precautions

should be observed when handling this compound.

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Measures:

Wear protective gloves, clothing, and eye/face protection.

Use only in a well-ventilated area.

Avoid breathing dust/fume/gas/mist/vapors/spray.

Wash hands thoroughly after handling.

Conclusion
N-(3-Nitrophenyl)benzenesulfonamide is a compound with potential for further investigation

in drug discovery, particularly in the areas of antimicrobial and anticancer research. Its

structural similarity to known bioactive molecules suggests that it may interact with various

biological targets and signaling pathways. Further studies are warranted to fully characterize its

physicochemical properties, biological activity profile, and mechanism of action to unlock its

therapeutic potential. Researchers are encouraged to conduct detailed in vitro and in vivo

studies to build upon the foundational information presented in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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